Cas no 148-75-4 (3-hydroxynaphthalene-2,7-disulphonic acid)

• Product Name: 3-hydroxynaphthalene-2,7-disulphonic acid
• CAS No: 148-75-4
• MF: C₁₀H₈O₇S₂
• MW: 304.296320915222
• CID: 36573
• PubChem ID: 8674
• Update Time: 2025-05-19

3-hydroxynaphthalene-2,7-disulphonic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxynaphthalene-2,7-disulphonic acid
• 2-Naphthol-3,6-Disulfonic Acid
• 2-Naphthol disodium sulfonate ( R salt)
• 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt
• 3-hydroxynaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid,3-hydroxy
• 2-hydroxy-3,6-naphthalenedisulfonate
• 2-hydroxy-3,6-naphthalenedisulfonic acid
• 2-hydroxynaphthalene-3,6-disulfonic acid
• 2-hydroxy-naphthalene-3,6-disulphonic acid
• 2-naphthol-3,6-disulphonic acid
• 3-hydroxy-naphthalene-2,7-disulfonic acid
• EINECS 205-724-2
• Aids018328
• Aids-018328
• 2-Naphtholdisodiumsulfonate
• 3-Hydroxy-2,7-naphthalenedisulfonic acid
• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-
• 2-Hydroxynaphthalene-3,6-disulfonicacid
• 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90%
• 148-75-4
• R-Saure
• NS00024872
• DTXSID6045032
• AKOS003233466
• SCHEMBL589951
• UNII-UHI9372R49
• A808807
• R Acid
• Q15726104
• AS-82019
• FT-0613122
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-
• CHEMBL3306888
• 2-NAPHTHOL-3,6-DISULFONIC ACID [MI]
• UHI9372R49
• 2-naphthol-3,6-disulfonic acid, sodium salt
• 15883-57-5

• Inchi： 1S/C10H8O7S2/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17/h1-5,11H,(H,12,13,14)(H,15,16,17)
• InChI Key： USWINTIHFQKJTR-UHFFFAOYSA-N
• SMILES： S(C1C(=CC2C=CC(=CC=2C=1)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 303.97100
• Monoisotopic Mass: 303.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 146A^2

Experimental Properties

• Density: 1.7421 (rough estimate)
• Boiling Point: 415.13°C (rough estimate)
• Flash Point: °Cat760mmHg
• Refractive Index: 1.6000 (estimate)
• PSA: 145.73000
• LogP: 3.20040
• Solubility: Soluble in water and alcohol, almost insoluble in ether. Soluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 3-hydroxynaphthalene-2,7-disulphonic acid

Recent Advances in the Application of 3-Hydroxynaphthalene-2,7-disulphonic Acid (CAS: 148-75-4) in Chemical Biology and Pharmaceutical Research

3-Hydroxynaphthalene-2,7-disulphonic acid (CAS: 148-75-4) is a naphthalene derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its hydroxyl and sulphonic acid functional groups, serves as a critical intermediate in the synthesis of dyes, fluorescent probes, and pharmaceutical agents. Recent studies have explored its potential in drug development, particularly in targeting enzyme inhibition and as a scaffold for novel therapeutic agents. This research brief aims to provide an overview of the latest advancements involving this compound, highlighting its role in contemporary scientific investigations.

One of the most notable applications of 3-hydroxynaphthalene-2,7-disulphonic acid is its use as a fluorescent probe in biochemical assays. Researchers have leveraged its strong fluorescence properties to develop sensitive detection methods for biomolecules, such as proteins and nucleic acids. A 2023 study published in the Journal of Chemical Biology demonstrated its efficacy in real-time monitoring of enzymatic reactions, offering a non-invasive approach to study enzyme kinetics. The compound's ability to bind selectively to specific enzyme active sites has also been exploited in the design of enzyme inhibitors, with potential implications for treating metabolic disorders.

In pharmaceutical research, 3-hydroxynaphthalene-2,7-disulphonic acid has been investigated as a precursor for the synthesis of anti-inflammatory and anticancer agents. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of small-molecule inhibitors targeting inflammatory pathways. The study reported that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. Furthermore, preliminary in vitro studies suggested that these derivatives could reduce tumor cell proliferation, indicating their potential as anticancer candidates.

Beyond its biological applications, this compound has also found utility in materials science. Its sulphonic acid groups contribute to its solubility in aqueous solutions, making it an attractive candidate for the development of functional materials. For instance, researchers have incorporated 3-hydroxynaphthalene-2,7-disulphonic acid into polymer matrices to create pH-responsive hydrogels. These hydrogels have shown promise in controlled drug delivery systems, where their ability to respond to environmental stimuli enables precise release of therapeutic agents. A 2022 study in Advanced Materials detailed the synthesis and characterization of such hydrogels, underscoring their potential in personalized medicine.

Despite these advancements, challenges remain in the optimization of 3-hydroxynaphthalene-2,7-disulphonic acid-based compounds for clinical use. Issues such as bioavailability, toxicity, and scalability need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutics.

In conclusion, 3-hydroxynaphthalene-2,7-disulphonic acid (CAS: 148-75-4) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its multifunctional nature enables diverse applications, from fluorescent probes to drug candidates, while ongoing studies aim to overcome existing limitations. As research progresses, this compound is expected to play an increasingly prominent role in the development of innovative solutions for biomedical challenges.